Cas no 42397-65-9 (1,8-Dinitropyrene (90%))

• Product Name: 1,8-Dinitropyrene (90%)
• CAS No: 42397-65-9
• MF: C₁₆H₈N₂O₄
• MW: 292.245723724365
• CID: 55557
• PubChem ID: 39185
• Update Time: 2025-04-18

1,8-Dinitropyrene (90%) Chemical and Physical Properties

Names and Identifiers

• 1,8-Dinitropyrene
• 1,8-Dinitro-pyren
• 1,8-Dinitro-pyrene
• 1,8-Dinitropyrene100µg
• BIDD:ER0475
• Pyrene,1,8-dinitro
• 51U7E9MW6I
• SCHEMBL1804954
• 1,8-Dinitropyrene (90per cent)
• UNII-51U7E9MW6I
• CHEBI:34069
• Q3596749
• BRN 3413165
• 1,8-Dinitropyrene [Nitroarenes]
• HSDB 7873
• 1,8-DINITROPYRENE [HSDB]
• 1,8-DINITROPYRENE [IARC]
• DTXSID2073514
• NS00002009
• CCRIS 2585
• CHEMBL163824
• DINITROPYRENE, 1,8-
• 42397-65-9
• AKOS015913607
• Pyrene, 1,8-dinitro-
• 1,8-Dinitropyrene, 98%
• 1,8-Dinitropyrene-d8
• BLYXNIHKOMELAP-UHFFFAOYSA-N
• FT-0639790
• 1,8-Dinitropyrene (90%)
• Pyrene, 1,8dinitro
• 1,8-DINITROPYRENE (IARC)
• Pyrene, 1,8-dinitro-; 1,8-Dinitropyrene
• DTXCID7040106
• DB-050909

• Inchi： 1S/C16H8N2O4/c19-17(20)13-7-3-9-1-2-10-4-8-14(18(21)22)12-6-5-11(13)15(9)16(10)12/h1-8H
• InChI Key： BLYXNIHKOMELAP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C=CC3=CC=C(C4=CC=C1C2=C43)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 292.04800
• Monoisotopic Mass: 292.048407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 91.6

Experimental Properties

• Density: 1.2855 (rough estimate)
• Melting Point: NA
• Boiling Point: 434.19°C (rough estimate)
• Flash Point: 261.6°C
• Refractive Index: 1.5800 (estimate)
• Solubility: DMSO: soluble2mg/mL, clear, faintly yellow to yellow (faint green-yellow to very dark)
• PSA: 91.64000
• LogP: 5.44680

1,8-Dinitropyrene (90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： 22-26-36/37
• RTECS：UR2456000
• Hazardous Material Identification：
• Risk Phrases：R40
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)